Cas no 2248395-48-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H-furo[3,2-b]pyrrole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H-furo[3,2-b]pyrrole-5-carboxylate
• CAS No: 2248395-48-2
• MF: C₁₅H₈N₂O₅
• MW: 296.23442363739
• CID: 6024714
• PubChem ID: 165729135
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H-furo[3,2-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514634
• 2248395-48-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H-furo[3,2-b]pyrrole-5-carboxylate

• Inchi： 1S/C15H8N2O5/c18-13-8-3-1-2-4-9(8)14(19)17(13)22-15(20)11-7-12-10(16-11)5-6-21-12/h1-7,16H
• InChI Key： ACSARNCIEYRLNQ-UHFFFAOYSA-N
• SMILES： O(C(C1=CC2=C(C=CO2)N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 296.04332136g/mol
• Monoisotopic Mass: 296.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H-furo[3,2-b]pyrrole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H-furo[3,2-b]pyrrole-5-carboxylate (CAS No. 2248395-48-2) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H-furo[3,2-b]pyrrole-5-carboxylate, identified by the CAS number 2248395-48-2, represents a fascinating molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative combines the structural features of isoindole and furo[3,2-b]pyrrole moieties, which are well-documented for their diverse biological activities. The presence of a 1,3-dioxo functional group further enhances its potential as a pharmacophore, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, allowing researchers to delve into its structural and functional properties with greater precision. The 1,3-dioxo scaffold is particularly noteworthy, as it is often associated with compounds exhibiting inhibitory effects on various enzymatic pathways. This has prompted investigations into its potential applications as an inhibitor of kinases and other target enzymes implicated in diseases such as cancer and inflammatory disorders. The fused heterocyclic system of furo[3,2-b]pyrrole adds another layer of complexity, contributing to the compound's unique electronic and steric properties that may influence its binding affinity and selectivity.

In the realm of medicinal chemistry, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H-furo[3,2-b]pyrrole-5-carboxylate has been facilitated by modern methodologies such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis. These techniques have allowed for the construction of the intricate fused ring system with high regioselectivity and yield. The carboxylate group at the 5-position of the furo[3,2-b]pyrrole ring provides a versatile handle for further derivatization, enabling the creation of libraries of analogs with tailored biological activities. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds.

One of the most compelling aspects of this compound is its potential as a scaffold for developing small-molecule inhibitors. The combination of the isoindole and furo[3,2-b]pyrrole moieties creates a surface rich in hydrogen bonding donors and acceptors, which can be exploited to interact with biological targets. Preliminary computational studies have suggested that this compound may bind to proteins involved in signal transduction pathways, making it a candidate for therapeutic intervention. Additionally, the 1,3-dioxo group's ability to engage in favorable interactions with polar residues in protein active sites could enhance its binding affinity.

Investigations into the biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H-furo[3,2-b]pyrrole-5-carboxylate have revealed promising results in preclinical models. In vitro assays have demonstrated inhibitory effects on several kinases known to be overexpressed in cancer cells. For instance, studies indicate that this compound may inhibit Aurora kinases, which play a crucial role in cell cycle regulation. The ability to modulate these kinases has significant therapeutic implications for treating tumors that exhibit genomic instability due to dysregulated Aurora kinase activity.

The furo[3,2-b]pyrrole moiety has also been implicated in interactions with other biological targets beyond kinases. Research suggests that this scaffold can engage with receptors and ion channels involved in neurotransmission and inflammation. This opens up possibilities for exploring its potential as an anti-inflammatory agent or a modulator of central nervous system (CNS) functions. The dual functionality provided by the isoindole and furo[3,2-b]pyrrole units allows for fine-tuning of pharmacokinetic properties such as solubility and metabolic stability, which are critical factors in drug development.

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The integration of computational methods such as molecular docking and quantum mechanical calculations has been instrumental in understanding the binding mode of this compound with biological targets. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. For instance, 7,^,> computational modeling has suggested that introducing hydrophobic groups at specific positions within the molecule could improve its interaction with protein targets while minimizing off-target effects.

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The journey from laboratory discovery to clinical application is long but filled with hope.
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